Cas no 2171450-98-7 (2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid)

• Product Name: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid
• CAS No: 2171450-98-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6350590
• PubChem ID: 165504139
• Update Time: 2025-08-05

2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid
• 2-{1-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanoyl]piperidin-3-yl}acetic acid
• EN300-1484675
• 2171450-98-7

• Inchi： 1S/C28H34N2O5/c1-28(2,3)25(26(33)30-14-8-9-18(16-30)15-24(31)32)29-27(34)35-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23,25H,8-9,14-17H2,1-3H3,(H,29,34)(H,31,32)/t18?,25-/m0/s1
• InChI Key： YPEOTFZLBRTIFM-LYIYLXCWSA-N
• SMILES： O=C([C@@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCC(CC(=O)O)C1

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 756
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid

Chemical Compound CAS No. 2171450-98-7: 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic Acid

The compound with CAS No. 2171450-98-7, named 2-{1-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanoylpiperidin-3-yl}acetic acid, is a complex organic molecule with significant potential in the fields of organic synthesis and drug development. This compound is characterized by its intricate structure, which includes a piperidine ring, a fluorenylmethoxycarbonyl (Fmoc) group, and a substituted acetic acid moiety. The Fmoc group is particularly notable as it is widely used in peptide synthesis due to its stability and ease of removal under specific conditions.

Recent advancements in synthetic chemistry have enabled the precise construction of such molecules with high stereochemical control. The (2R) configuration at the chiral center of the molecule plays a critical role in determining its biological activity and pharmacokinetic properties. Researchers have demonstrated that the stereochemistry of such compounds can significantly influence their interactions with biological targets, making them promising candidates for drug discovery.

The fluorenylmethoxycarbonyl (Fmoc) group attached to the amino functionality serves as a protective group during peptide synthesis. This group is highly stable under basic conditions but can be selectively removed under acidic conditions, making it invaluable in the construction of complex peptides and proteins. The presence of this group in the compound highlights its potential application in peptide-based drug delivery systems and bioconjugate chemistry.

In terms of applications, this compound has shown promise in the development of prodrugs and drug delivery systems. Prodrugs are inactive compounds that are converted into their active forms within the body, offering advantages such as improved bioavailability and reduced toxicity. The acetic acid moiety at the terminus of the molecule can be further modified to enhance its pharmacokinetic properties, making it a versatile platform for drug design.

Recent studies have also explored the use of similar compounds in targeted drug delivery. By attaching targeting ligands to the Fmoc group or modifying the piperidine ring, researchers aim to develop drugs that can specifically bind to diseased cells, reducing off-target effects and improving therapeutic efficacy. These advancements underscore the importance of understanding the structure-function relationship in such molecules.

The synthesis of this compound involves a multi-step process that combines principles from organic chemistry, including nucleophilic acyl substitution, stereoselective synthesis, and protecting group strategies. The use of chiral auxiliaries or asymmetric catalysis has been instrumental in achieving high enantiomeric excess during the synthesis of the (2R) configuration.

In conclusion, CAS No. 2171450-98-7 represents a sophisticated molecule with diverse applications in organic synthesis and drug development. Its unique structure, incorporating a fluorenylmethoxycarbonyl group, a piperidine ring, and an acetic acid moiety, positions it as a valuable tool in modern chemical research. As advancements in synthetic chemistry continue to unfold, this compound is expected to play an increasingly important role in the design of novel therapeutic agents.